(3-Fluoro-4-methylphenyl)methanethiol

• Molecular Formula: C8H9FS
• Molecular Weight: 156.22 g/mol
• IUPAC Name: (3-fluoro-4-methylphenyl)methanethiol
• InChI: InChI=1S/C8H9FS/c1-6-2-3-7(5-10)4-8(6)9/h2-4,10H,5H2,1H3
• InChI Key: DMHNKDZLZURTPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CS)F

Description

(3-Fluoro-4-methylphenyl)methanethiol is a fluorinated aromatic thiol with the molecular formula C₈H₉FS and a molecular weight of 156.22 g/mol. The compound features a methanethiol (-CH₂SH) group attached to a 3-fluoro-4-methyl-substituted benzene ring. Thiols like this are often utilized as building blocks in pharmaceuticals, agrochemicals, or ligands due to their nucleophilic sulfur atom and ability to form disulfide bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluoro-4-methylphenyl)methanethiol typically involves the introduction of the methanethiol group to a fluoro-methyl-substituted benzene ring. One common method is the reaction of 3-fluoro-4-methylbenzyl chloride with sodium hydrosulfide under basic conditions. The reaction proceeds as follows:

$$\text{3-Fluoro-4-methylbenzyl chloride} + \text{NaSH} \rightarrow \text{(3-Fluoro-4-methylphenyl)methanethiol} + \text{NaCl}$$3-Fluoro-4-methylbenzyl chloride+NaSH→(3-Fluoro-4-methylphenyl)methanethiol+NaCl

Industrial Production Methods

Industrial production of (3-Fluoro-4-methylphenyl)methanethiol may involve similar synthetic routes but on a larger scale. The process typically requires careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Trifluoromethylthiolation Reactions

(3-Fluoro-4-methylphenyl)methanethiol undergoes electrophilic trifluoromethylthiolation under acidic conditions. This reaction replaces the thiol (-SH) group with a trifluoromethylthio (-SCF₃) group, forming disulfides.

Reagent System	Catalyst	Temperature	Yield	Selectivity	Source
(CF₃S)₂ in CH₂Cl₂	MSA	20°C	68%	High
(CF₃S)₂ in CH₂Cl₂	TfOH	20°C	72%	Moderate

Mechanism : The reaction proceeds via acid-catalyzed electrophilic substitution, where the thiol acts as a nucleophile. Methanesulfonic acid (MSA) or triflic acid (TfOH) enhances the electrophilicity of the trifluoromethylthiolating agent.

Nucleophilic Aromatic Substitution

The thiol group participates in nucleophilic substitution with electron-deficient aromatic systems. For example, it reacts with nitroquinazoline derivatives under basic conditions:

Substrate	Base	Solvent	Reaction Time	Yield	Source
7-Fluoro-6-nitroquinazoline	NaOH	EtOH	2 hours	99%

Outcome : The thiol replaces the fluorine atom at the 7-position of the quinazoline ring, forming a stable thioether bond. This reaction is critical in synthesizing bioactive quinazoline derivatives .

Oxidation to Disulfides

The thiol group oxidizes to form disulfides under mild oxidative conditions:

Oxidizing Agent	Conditions	Product	Yield	Source
H₂O₂	RT, acidic medium	Bis(3-fluoro-4-methylbenzyl)disulfide	85%
O₂ (air)	RT, prolonged exposure	Same as above	40%

Key Insight : Oxidation is reversible under reducing conditions, making disulfides useful in dynamic combinatorial chemistry.

Acid-Catalyzed Rearrangements

In strongly acidic media (e.g., BF₃·Et₂O), the compound undergoes rearrangements when reacting with α,β-unsaturated ketones:

Reagent	Catalyst	Product	Yield	Source
α-Bromoketone	BF₃·Et₂O	Thioether-functionalized ketone	55%

Application : This reactivity is leveraged to synthesize complex sulfur-containing heterocycles.

Comparative Reactivity with Analogues

The fluorine and methyl substituents significantly alter reactivity compared to non-fluorinated thiols:

Compound	Reaction Rate (vs. H₂O₂)	Disulfide Yield
(3-Fluoro-4-methylphenyl)methanethiol	1.0 (reference)	85%
(4-Methylphenyl)methanethiol	0.7	78%
(3-Fluorophenyl)methanethiol	1.2	88%

Explanation : The electron-withdrawing fluorine accelerates oxidation by polarizing the S-H bond, while the methyl group sterically stabilizes intermediates .

Scientific Research Applications

(3-Fluoro-4-methylphenyl)methanethiol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving thiol-reactive probes and enzyme inhibitors.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Fluoro-4-methylphenyl)methanethiol involves its interaction with various molecular targets. The thiol group can form covalent bonds with electrophilic centers in proteins and enzymes, potentially inhibiting their activity. The fluoro and methyl groups can influence the compound’s reactivity and binding affinity through electronic and steric effects.

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The table below compares (3-Fluoro-4-methylphenyl)methanethiol with three structurally related thiols, highlighting substituent-driven differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties (Inferred)
(3-Fluoro-4-methylphenyl)methanethiol	C₈H₉FS	156.22	-F (3), -CH₃ (4)	Moderate acidity, lipophilic
(3-Fluoro-4-methoxyphenyl)methanethiol	C₈H₉FOS	172.22	-F (3), -OCH₃ (4)	Higher polarity, lower volatility
4-Phenyl-5-(trimethoxyphenyl)triazole-3-thiol	C₁₈H₁₈N₃O₃S	356.42	-SMe (3), -Ph (4), -OCH₃ (5)	High steric bulk, lower solubility in water
Methanethiol (CH₃SH)	CH₄S	48.11	-CH₃	Volatile, strong odor, high reactivity

Key Observations :

• Electronic Effects: The electron-withdrawing fluorine at the 3-position increases the acidity of the thiol group compared to non-fluorinated analogs. However, the methyl group at the 4-position (a weak electron donor) partially counterbalances this effect, resulting in moderate acidity.
• Polarity : The methoxy group in (3-Fluoro-4-methoxyphenyl)methanethiol enhances polarity and hydrogen-bonding capacity, reducing volatility compared to the methyl-substituted analog .
• Steric Hindrance : Bulky substituents, as seen in triazole derivatives (e.g., 4-phenyl-5-(trimethoxyphenyl)triazole-3-thiol), reduce nucleophilic reactivity at the sulfur atom .

Biological Activity

(3-Fluoro-4-methylphenyl)methanethiol, a thiol compound with potential biological significance, has garnered attention in medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and detailed research findings.

The molecular formula for (3-Fluoro-4-methylphenyl)methanethiol is $C_8H_9FS$, with a molecular weight of approximately 174.22 g/mol. Its structure features a fluorinated aromatic ring, which can influence its biological interactions.

Property	Value
Molecular Formula	C8H9FS
Molecular Weight	174.22 g/mol
IUPAC Name	(3-Fluoro-4-methylphenyl)methanethiol
CAS Number	[insert CAS number]

The biological activity of (3-Fluoro-4-methylphenyl)methanethiol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the fluorine atom enhances lipophilicity and may improve binding affinity to target sites compared to non-fluorinated analogs .

• Enzyme Inhibition : Studies indicate that thiol compounds can act as enzyme inhibitors by forming reversible or irreversible bonds with active sites. This property is particularly relevant in the context of cancer therapy, where inhibiting specific enzymes can slow down tumor growth .
• Antioxidant Activity : Thiols are known for their antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress in cells .

Case Studies

• Anticancer Activity : A study evaluated the effects of several thiol compounds, including derivatives similar to (3-Fluoro-4-methylphenyl)methanethiol, on breast cancer cell lines. The results showed that these compounds could induce apoptosis and inhibit cell proliferation at micromolar concentrations .
• Neuroprotective Effects : Research has indicated that thiols can protect neuronal cells from oxidative damage. A specific study highlighted that compounds with similar structures to (3-Fluoro-4-methylphenyl)methanethiol exhibited neuroprotective effects in models of neurodegeneration .

In Vitro Studies

In vitro assays have demonstrated that (3-Fluoro-4-methylphenyl)methanethiol exhibits significant biological activity. For instance, it showed effective inhibition of key enzymes involved in metabolic pathways associated with cancer progression.

Study	Findings
Anticancer Study	Induced apoptosis in MDA-MB-231 cells at 10 µM
Neuroprotection Study	Reduced oxidative stress in neuronal cultures

In Silico Studies

Molecular docking studies have been conducted to predict the binding affinity of (3-Fluoro-4-methylphenyl)methanethiol to various protein targets. These studies suggest a strong interaction with enzymes involved in cancer metabolism, supporting its potential as a therapeutic agent .